Cas no 30964-13-7 (Cynarin)

• Product Name: Cynarin
• CAS No: 30964-13-7
• MF: C₂₅H₂₄O₁₂
• MW: 516.451
• MDL: MFCD11112054
• CID: 53674
• PubChem ID: 329770082
• Update Time: 2024-10-30

Cynarin Chemical and Physical Properties

Names and Identifiers

• Cynarin
• 1,5-DICAFFEOYLQUINIC ACID
• 1,3-DICAFFEOYLQUINIC ACID
• CYNARIN(ECHINACEA)
• CYNARIN(ARTICHOKE)
• CINARINE
• CINARAN
• CYNARIN(ARTICHOKE)(1,5-DICAFFEOYLQUINIC ACID)(P)
• Cynarine
• DICAFFEOYLQUINIC ACID,1,3-(P)(AHP Verified)
• ARTICHOKE EXTRACT
• 1,3-O-Dicaffeoylquinic acid
• Cynara scolymus L,
• (1R,3R,4S,5R)-1,3-Bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-4,5-dihydroxycyclohexanecarboxylic acid
• 1,5-DQA
• (1R,3R,4S,5R)-1,3-Bis[[3-(3,4-dihydroxyphenyl)propenoyl]oxy]-4,5-dihydroxycyclohexanecarboxylic acid
• 1,5-Dicaffeoylquinic acid (CAS)
• 1,5-Di-O-caffeoylquinic acid
• 1,3-Dicaffeoylquinic acid (CAS)
• 3,4-Dihydroxycinnamic acid 1-carboxy-4,5-dihydroxy-1,3-cyclohexylene ester
• 85D81U9JAV
• Cynarine [INN:WHO-DD]
• Chinasaeure-1,3-dikaffeesaeureester
• CS-6280
• (1R,3R,4S,5R)-1,3-Bis((3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-4,5-dihydroxycyclohexanecarboxylic acid
• DTXCID9029805
• Tox21_111176_1
• (1R,3R,4S,5R)-1,3-bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-4,5-dihydroxycyclohexane-1-carboxylic acid
• Cynarine;1,3-Dicaffeoylquinic acid;1,5-DQA;1,5-Dicaffeoylquinic acid
• Quinic acid 1,5-dicaffeic ester
• YDDUMTOHNYZQPO-RVXRWRFUSA-N
• Tox21_111176
• NCGC00274085-01
• AC-6022
• NS00007039
• DA-52251
• Cynarine (MART.)
• UNII-85D81U9JAV
• 1884-23-7
• Plemocil
• 1,5-Dicaffeoylqunic acid
• MFCD11112054
• Cynarin, analytical standard
• Cynarine [MART.]
• (1R-(1.ALPHA.,3.ALPHA.,4.ALPHA.,5.BETA.))-1,3-BIS((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-4,5-DIHYDROXYCYCLOHEXANECARBOXYLIC ACID
• Cynarine [WHO-DD]
• 1_5_dihydrocaffeoylquinic_acid
• 212891-05-9
• SCHEMBL42528
• (1R,3R,4S,5R)-1,3-bis{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-4,5-dihydroxycyclohexane-1-carboxylic acid
• AS-74959
• (1R,3R,4S,5R)-1,3-Bis((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-4,5-dihydroxycyclohexanecarboxylic acid
• 1,5-Dicaffeoyl quinic acid
• J-003723
• HY-N0359
• BCP29379
• Cynarine [MI]
• CHEMBL487258
• DA-49032
• Cynarine [INN]
• DTXSID0050423
• Cyclohexanecarboxylic acid, 1,3-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-4,5-dihydroxy-, (1R,3R,4S,5R)-
• s3301
• (1R,3R,4S,5R)-1,3-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-4,5-dihydroxycyclohexane-1-carboxylic acid
• Cynarin (1,3-Dicaffeoylquinic acid)
• Q-100389
• CAS-30964-13-7
• Listrocol
• (1R,3R,4S,5R)-1,3-Bis((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-4,5-dihydroxycyclohexanecarboxylicacid
• 30964-13-7
• BDBM50369484
• Cynaricine
• Cyclohexanecarboxylic acid, 1,3-bis((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-4,5-dihydroxy-
• Cinarin
• AKOS015912727
• CHEBI:520
• DTXSID301309674
• 1-carboxy-4,5-dihydroxy-1,3-cyclohexylenebis-(3,4-dihydroxycinnamate)
• Phemocil
• cynarinum
• 3,4-Dihydroxycinnamic acid, 1-carboxy-4,5-dihydroxy-1,3-cyclohexylene ester
• 1,3-Dicqa
• Cyclohexanecarboxylic acid,1,3-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-4,5-dihydroxy-,(1R,3R,4S,5R)-
• 1,3-Dicaffeoylquinic acid (constituent of echinacea angustifolia root, echinacea pallida root, echinacea purpurea root and echinacea purpurea aerial parts)
• (1R,3R,4S,5R)-1,3-bis({[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy})-4,5-dihydroxycyclohexane-1-carboxylic acid
• Caffeic acid 1-carboxy-4,5-dihydroxy-1,3-cyclohexylene ester
• 1-O,3-O-Bis(3,4-dihydroxycinnamoyl)chinasaeure
• (1R-(1alpha,3alpha,4alpha,5beta))-1,3-Bis((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-4,5-dihydroxycyclohexanecarboxylic acid
• 1,3-Dicaffeoylquinic acid, >=98% (HPLC)
• Q1763092

• MDL： MFCD11112054
• Inchi： 1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(24(34)35,11-19(30)23(20)33)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,33H,11-12H2,(H,34,35)/t19-,20-,23+,25-/m1/s1
• InChI Key： YDDUMTOHNYZQPO-RVXRWRFUSA-N
• SMILES： O=C([C@]1(OC(/C=C/C2=CC=C(O)C(O)=C2)=O)C[C@@H](OC(/C=C/C3=CC=C(O)C(O)=C3)=O)[C@@H](O)[C@H](O)C1)O

Computed Properties

• Exact Mass: 516.12700
• Monoisotopic Mass: 516.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 211A^2
• Molecular Weight: 516.4
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.6400
• Melting Point: 225-227°
• Boiling Point: 819.9 °C at 760 mmHg
• Flash Point: 278.1 °C
• Refractive Index: 1.719
• Solubility: methanol: soluble5mg/mL, clear, light yellow to yellow
• PSA: 211.28000
• LogP: 1.02960
• Specific Rotation: D25 -59° (c = 2 in methanol)

Cynarin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives
• CQAs
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances